Cas no 956003-76-2 (5-Bromoisoquinoline-1-carbonitrile)

5-Bromoisoquinoline-1-carbonitrile is a heterocyclic organic compound featuring a bromine substituent at the 5-position and a nitrile group at the 1-position of the isoquinoline scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex nitrogen-containing frameworks. The bromine moiety offers reactivity for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the nitrile group provides versatility for further functionalization. Its high purity and stability under standard conditions ensure reliable performance in diverse synthetic applications. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and compatibility with multistep transformations.

5-Bromoisoquinoline-1-carbonitrile structure

956003-76-2 structure

Product Name:5-Bromoisoquinoline-1-carbonitrile

CAS No:956003-76-2

MF:C₁₀H₅BrN₂

MW:233.064100980759

MDL:MFCD17215757

CID:844666

PubChem ID:69219210

Update Time:2025-06-06

5-Bromoisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromoisoquinoline-1-carbonitrile
- 5-Bromo-isoquinoline-1-carbonitrile
- 5-Bromo-1-isoquinolinecarbonitrile (ACI)
- 5-Bromo-1-cyanoisoquinoline
- MFCD17215757
- AKOS016009820
- D72021
- OBSFYBWGRFGYGY-UHFFFAOYSA-N
- CS-16559
- DB-080307
- EN300-320482
- CS-0100538
- 956003-76-2
- DTXSID30740023
- SCHEMBL4856952
- MDL： MFCD17215757
- Inchi： 1S/C10H5BrN2/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12/h1-5H
- InChI Key： OBSFYBWGRFGYGY-UHFFFAOYSA-N
- SMILES： N#CC1C2C(=C(C=CC=2)Br)C=CN=1

Computed Properties

Exact Mass: 231.96361g/mol
Monoisotopic Mass: 231.96361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 36.7Å²

Experimental Properties

Density: 1.66

5-Bromoisoquinoline-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145181-1g	5-bromoisoquinoline-1-carbonitrile	956003-76-2	95%	1g	$557	2021-08-05
Chemenu	CM145181-1g	5-bromoisoquinoline-1-carbonitrile	956003-76-2	95%	1g	$366	2024-07-18
Apollo Scientific	OR510044-250mg	5-Bromoisoquinoline-1-carbonitrile	956003-76-2	>98%	250mg	£215.00	2025-02-20
Alichem	A189004594-1g	5-Bromoisoquinoline-1-carbonitrile	956003-76-2	95%	1g	$480.00	2023-08-31
eNovation Chemicals LLC	Y1105673-1g	5-bromoisoquinoline-1-carbonitrile	956003-76-2	95%	1g	$620	2024-07-23
eNovation Chemicals LLC	D961314-250mg	5-bromoisoquinoline-1-carbonitrile	956003-76-2	97%	250mg	$180	2024-06-06
eNovation Chemicals LLC	D961314-1g	5-bromoisoquinoline-1-carbonitrile	956003-76-2	97%	1g	$265	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1171178-100mg	5-Bromoisoquinoline-1-carbonitrile	956003-76-2	98%	100mg	￥542.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1171178-250mg	5-Bromoisoquinoline-1-carbonitrile	956003-76-2	98%	250mg	￥1181.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1171178-1g	5-Bromoisoquinoline-1-carbonitrile	956003-76-2	98%	1g	￥2530.00	2024-04-24

5-Bromoisoquinoline-1-carbonitrile Production Method

Production Method 1

223671-17-8

7677-24-9

956003-76-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; overnight, reflux; 16 h, reflux

Reference

: Preparation of dibenzo[b,e][1,4]diazepin-11-ones as kinase inhibitors for treatment of cancer

, United States, , ,

Production Method 2

2942-58-7

223671-17-8

956003-76-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 150 °C

Reference

: Pyridinyl-heterocycles as isocitrate dehydrogenase 1 inhibitors and their preparation, therapeutically active compositions and their methods of use

, World Intellectual Property Organization, , ,